Cas no 1263181-23-2 (tert-butyl 4,4-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate)

• Product Name: tert-butyl 4,4-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate
• CAS No: 1263181-23-2
• MF: C₁₃H₂₂F₂N₂O₂
• MW: 276.32
• CID: 5272051
• PubChem ID: 135396416
• Update Time: 2026-03-09

tert-butyl 4,4-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4,4-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate
• tert-Butyl4,4-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate
• F89959
• MFCD18791335
• 1263181-23-2
• tert-butyl 4,4-difluoro-2,9-diazaspiro[4.5]decane-2-carboxylate
• tert-butyl 4,4-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate

• Inchi： 1S/C13H22F2N2O2/c1-11(2,3)19-10(18)17-8-12(13(14,15)9-17)5-4-6-16-7-12/h16H,4-9H2,1-3H3
• InChI Key： HXFBKAQBNNKCKR-UHFFFAOYSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)CC21CNCCC2)F

Computed Properties

• Exact Mass: 276.16493427g/mol
• Monoisotopic Mass: 276.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6

Additional information on tert-butyl 4,4-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate

Research Brief on tert-butyl 4,4-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate (CAS: 1263181-23-2)

In recent years, the compound tert-butyl 4,4-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate (CAS: 1263181-23-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique diazaspiro[4.5]decane scaffold and difluorinated moiety, has emerged as a promising intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable for drug discovery programs targeting central nervous system (CNS) disorders, oncology, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of tert-butyl 4,4-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate in the development of novel kinase inhibitors. The researchers demonstrated that this compound serves as a versatile building block for the construction of highly selective inhibitors of protein kinases involved in cancer progression. The difluorinated spirocyclic core was found to enhance both the metabolic stability and blood-brain barrier permeability of the resulting drug candidates, addressing two critical challenges in CNS-targeted therapeutics.

Further investigations into the pharmacological potential of this compound were reported in a recent ACS Medicinal Chemistry Letters publication. The study focused on its application in the design of sigma-1 receptor modulators for neuropathic pain management. Structural-activity relationship (SAR) analyses revealed that modifications at the carboxylate position of tert-butyl 4,4-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate could significantly influence receptor binding affinity and selectivity. These findings open new avenues for developing non-opioid analgesics with improved safety profiles.

From a synthetic chemistry perspective, several innovative approaches to the scalable production of tert-butyl 4,4-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate have been developed. A 2022 Organic Process Research & Development paper described a continuous flow chemistry method that achieves higher yields (82%) compared to traditional batch processes (65-70%), while reducing the environmental impact through solvent minimization. This advancement is particularly significant given the growing demand for this intermediate in pharmaceutical manufacturing.

The compound's mechanism of action in various biological systems continues to be an active area of investigation. Recent proteomics studies have identified potential off-target interactions with metabolic enzymes, suggesting the need for careful evaluation in drug development programs. However, these interactions may also present opportunities for repurposing derivatives of tert-butyl 4,4-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate in metabolic disorder treatments.

Looking forward, the pharmaceutical industry is showing increasing interest in this compound, with several patent applications filed in 2023 covering novel derivatives and their therapeutic applications. The unique combination of structural rigidity (from the spirocyclic core) and flexibility (from the difluorinated moiety) makes tert-butyl 4,4-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate a particularly valuable scaffold for addressing the challenges of modern drug discovery, including the need for molecules with improved physicochemical properties and target specificity.